Cas no 108249-48-5 (4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid)

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused benzofuran core structure. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, serving as a key intermediate in the synthesis of pharmacologically active molecules. Its rigid bicyclic framework and functional groups (ketone and carboxylic acid) enable selective modifications, making it valuable for constructing complex heterocycles. The compound exhibits stability under standard conditions, facilitating handling and storage. Researchers utilize it in the development of bioactive compounds, particularly in exploring anti-inflammatory, antimicrobial, and CNS-targeting agents. Its well-defined structure supports precise structural-activity relationship studies.

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid structure

108249-48-5 structure

Product Name:4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid

CAS No:108249-48-5

MF:C₉H₈O₄

MW:180.157423019409

MDL:MFCD00612516

CID:2092259

PubChem ID:3471008

Update Time:2025-05-28

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid
- 4,5,6,7-tetrahydro-4-oxo-2-Benzofurancarboxylic acid
- E82347
- BWONXPWAUSMDDH-UHFFFAOYSA-N
- AKOS016353070
- EN300-736512
- VS-12672
- 4-oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylicacid
- DA-22017
- CS-0198260
- 108249-48-5
- MFCD00612516
- Oprea1_063092
- 4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid
- 4-oxo-6,7-dihydro-5H-1-benzofuran-2-carboxylic acid
- STL426150
- 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid
- SCHEMBL2417478
- BBL034783
- IEA24948
- MDL： MFCD00612516
- Inchi： 1S/C9H8O4/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h4H,1-3H2,(H,11,12)
- InChI Key： BWONXPWAUSMDDH-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC2C(CCCC1=2)=O

Computed Properties

Exact Mass: 180.04225873g/mol
Monoisotopic Mass: 180.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.5Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 403.1±45.0 °C at 760 mmHg
Flash Point: 197.6±28.7 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid Pricemore >>

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